Methyl 4-amino-2-iodobenzoate
Overview
Description
Synthesis Analysis
The synthesis of related compounds like “Methyl 2-iodobenzoate” involves esterification of 2-iodobenzoic acid with methanol . The process includes stirring 2-Iodobenzoic acid in methanol and slowly adding concentrated sulfuric acid at room temperature. The mixture is then heated and stirred at 80 °C for 2.5 hours under nitrogen .Chemical Reactions Analysis
The aryl-iodide functionality of related compounds like “Methyl 4-iodobenzoate” may undergo coupling reactions, such as a symmetrical Sonogashira coupling with trimethylsilylacetylene (with the TMSA deprotected to acetylene in situ) to form dimethyl 4,4’- (ethyne-1,2-diyl)dibenzoate .Scientific Research Applications
Copper-Catalyzed Cross-Coupling
- Application : Methyl 4-amino-2-iodobenzoate is used in copper-promoted N-arylation with boronic acids, leading to the synthesis of carbazole alkaloids. This process provides an efficient route to methyl carbazole-3-carboxylate derivatives (Rasheed et al., 2014).
Palladium-Catalyzed Carbonylation
- Application : It serves as a substrate in palladium-catalyzed carbonylation reactions. Depending on the substituents, various compounds like 2-aryl-benzo[d][1,3]oxazin-4-one derivatives and dibenzo[b,f][1,5]-diazocine-6,12-dione derivatives are synthesized (Ács et al., 2006).
Aminocarbonylation in Organic Synthesis
- Application : Amino acid methyl esters are used as amine nucleophiles in the palladium-catalyzed aminocarbonylation of iodobenzene and iodoalkenes. This process produces 2-oxo-carboxamide type derivatives, showcasing its utility in organic synthesis (Müller et al., 2005).
Difluoromethylation Process
- Application : Methyl 4-hydroxy-3-iodobenzoate, a similar compound, is used in the difluoromethylation process, indicating a potential use for this compound in similar reactions. This process is crucial in the production of compounds with altered chemical properties (Sperry & Sutherland, 2011).
Synthesis of Unusual Carbohydrates
- Application : It's used in the synthesis of unique carbohydrate derivatives. For instance, methyl 4-amino-2,3,4-trideoxy-α-d-erythro-hex-2-enopyranoside, related to the carbohydrate moiety of Blasticidin S, was synthesized from a similar compound (Watanabe et al., 1970).
Corrosion Inhibition Studies
- Application : Derivatives of similar compounds like 2-amino-4-methyl-thiazole have been used as corrosion inhibitors for mild steel, suggesting potential applications of this compound in material science (Yüce et al., 2014).
Drug Synthesis and Biomedical Research
- Application : It's used in the synthesis of various pharmacologically active compounds, indicating its utility in drug development and biomedical research (Kravchenko, 2018).
Metabolic Studies
- Application : Methyl 4-hydroxy-3-5-diiodobenzoate, a structurally similar compound, has been used in metabolic studies in various species, suggesting potential use of this compound in pharmacokinetic and metabolic research (Wold et al., 1973).
Cosmetic and Food Preservative Analysis
- Application : Methyl 4-hydroxybenzoate, similar to this compound, is used in cosmetics and as a food preservative. Research on such compounds informs the safety and efficacy of preservatives in consumer products (Sharfalddin et al., 2020).
Photosensitizing Agent Studies
- Application : The photodecomposition of compounds like 4-aminobenzoic acid, structurally related to this compound, is studied to understand their role as photosensitizing agents, which is crucial in dermatological applications (Chignell et al., 1980).
Cross-Coupling Mechanistic Studies
- Application : Research into the copper-catalyzed cross-coupling of bromozinc difluorophosphonate with iodobenzoates aids in understanding the reactivity of similar compounds, including this compound (Jover, 2018).
Esterification Reactions in Organic Chemistry
- Application : Methyl 4-amino-3-nitrobenzoic acid, structurally similar to this compound, is synthesized via Fischer esterification, suggesting potential applications in organic chemistry teaching and research (Kam et al., 2020).
Antitumor Properties in Novel Compounds
- Application : The synthesis of novel compounds like 2-(4-amino-3-methylphenyl)benzothiazoles, which demonstrate potent antitumor properties, indicates the potential of this compound in developing new anticancer drugs (Bradshaw et al., 2002).
Safety and Hazards
“Methyl 4-amino-2-iodobenzoate” should be handled with care to avoid skin and eye contact, inhalation, and ingestion . It may cause skin irritation, serious eye irritation, and respiratory irritation . It’s recommended to use personal protective equipment, ensure adequate ventilation, and avoid dust formation .
Mechanism of Action
Target of Action
This compound may interact with a variety of biological targets due to its structural features, such as the iodine atom and the amino group .
Mode of Action
The aryl-iodide functionality of similar compounds, like methyl 4-iodobenzoate, may undergo coupling reactions . The presence of the amino group could also influence its interaction with biological targets.
Biochemical Pathways
Similar compounds have been known to participate in coupling reactions, which could potentially affect various biochemical pathways .
Action Environment
The action, efficacy, and stability of Methyl 4-amino-2-iodobenzoate could be influenced by various environmental factors. For instance, factors such as pH, temperature, and the presence of other molecules could potentially affect its stability and activity .
Properties
IUPAC Name |
methyl 4-amino-2-iodobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFUFVDKYNJFXIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80760554 | |
Record name | Methyl 4-amino-2-iodobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80760554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
98546-30-6 | |
Record name | Methyl 4-amino-2-iodobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80760554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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